2-Methyl-2-(piperidin-4-yl)propanoic acid

• IUPAC Name: 2-methyl-2-piperidin-4-ylpropanoic acid
• InChI: InChI=1S/C9H17NO2/c1-9(2,8(11)12)7-3-5-10-6-4-7/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key: JVKWPAGLRNGSIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCNCC1)C(=O)O
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol

Description

2-Methyl-2-(piperidin-4-yl)propanoic acid (CAS 794480-44-7) is a high-value piperidine-based compound serving as a critical synthetic building block in medicinal chemistry and pharmaceutical research . This compound features a sterically hindered carboxylic acid group attached to the piperidine ring, making it a versatile precursor for constructing more complex molecules. Its primary research value lies in the development of bioactive compounds, particularly those targeting neurological and metabolic pathways . Researchers also explore derivatives of this compound for their antimicrobial properties, with related structures showing promising in vitro bactericidal activity against pathogens like Staphylococcus aureus and Escherichia coli , as well as antifungal effects . The mechanism of action for this compound is context-dependent, determined by the final molecule it is incorporated into. It can function as an intermediate that influences the interaction of the resulting drug candidate with specific enzymes or receptors, potentially acting as a modulator or inhibitor . As a hydrochloride salt (CAS 763110-36-7), it often offers improved stability and solubility for handling and experimental use . This product is offered with cold-chain transportation options to ensure integrity and is strictly for Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals .

Synthetic Methodologies and Chemical Transformations of 2 Methyl 2 Piperidin 4 Yl Propanoic Acid and Its Analogues

Established Synthetic Routes to the 2-Methyl-2-(piperidin-4-yl)propanoic Acid Core

The construction of the 2-methyl-2-(piperidin-4-yl)propanoic acid scaffold can be approached through various synthetic strategies. These methods focus on either the formation and subsequent functionalization of the piperidine (B6355638) ring or the introduction of the gem-dimethylpropanoic acid moiety onto a pre-existing piperidine structure.

Strategies Involving Piperidine Ring Formation and Functionalization

The formation of the substituted piperidine ring is a cornerstone of many synthetic approaches. A variety of methods for piperidine synthesis have been developed, including hydrogenation or reduction of corresponding pyridine (B92270) precursors, and intramolecular cyclization reactions. nih.gov

One common strategy involves the hydrogenation of substituted pyridines. This approach often requires transition metal catalysts and can be carried out under harsh conditions, though recent advancements have led to more mild and stereoselective methods. nih.gov Intramolecular reactions, such as the aza-Michael reaction, provide another powerful tool for constructing the piperidine ring with control over stereochemistry. nih.gov For instance, intramolecular cyclization of amino-alkenes or similar precursors can efficiently generate the desired piperidine core.

Approaches for Incorporating the gem-Dimethylpropanoic Acid Moiety

The gem-dimethyl group is a notable structural feature in many natural products and bioactive molecules. researchgate.net Its incorporation can enhance biological activity and improve pharmacokinetic properties. researchgate.net

A prevalent method for introducing the gem-dimethylpropanoic acid group involves the use of methyltrimethylsilyl dimethylketene (B1620107) acetal. For example, in the synthesis of related 2-methyl-2'-phenylpropionic acid derivatives, this reagent was reacted with a bromo-functionalized phenethyl alcohol in the presence of a palladium catalyst to form the corresponding propionic acid methyl ester. google.com This transformation highlights a versatile method for creating the C-C bond necessary to attach the gem-dimethylpropanoic acid unit to a suitable precursor.

Another approach could involve the alkylation of a piperidine-4-acetonitrile derivative. Sequential methylation at the α-carbon followed by hydrolysis of the nitrile would yield the desired carboxylic acid.

Stereoselective Synthesis of Chiral Analogues

The development of stereoselective synthetic routes is crucial for accessing enantiomerically pure analogues, which often exhibit distinct biological activities. Various strategies have been employed to achieve stereocontrol in the synthesis of substituted piperidines.

Diastereoselective reduction of a tetrasubstituted double bond within a piperidine precursor has been reported as an effective method for synthesizing chiral methyl 2-piperidin-2-ylpropanoates. researchgate.net Additionally, kinetically controlled alkylation of β-amino esters offers a pathway to enantiospecific preparation of chiral cyclic β-amino esters. researchgate.net The use of chiral auxiliaries and asymmetric catalysts in cyclization reactions also represents a key strategy for establishing desired stereocenters.

Derivatization and Functionalization Strategies of the Core Structure

Once the 2-methyl-2-(piperidin-4-yl)propanoic acid core is synthesized, further modifications can be made at the piperidine nitrogen and the carboxylic acid moiety to explore structure-activity relationships and develop new chemical entities.

Modifications at the Piperidine Nitrogen: N-Alkylation and Acylation

The secondary amine of the piperidine ring provides a convenient handle for various functionalization reactions, including N-alkylation and N-acylation. These modifications are fundamental in medicinal chemistry for modulating the polarity, basicity, and steric properties of the molecule.

N-Alkylation can be achieved through reductive amination or by reaction with alkyl halides. For instance, the piperidine nitrogen can be reacted with an appropriate aldehyde or ketone in the presence of a reducing agent to introduce a variety of alkyl substituents.

Table 1: Examples of N-Functionalization Reactions on Piperidine Scaffolds

Reaction Type	Reagents and Conditions	Product Type
N-Alkylation	Alkyl halide, Base	N-Alkyl piperidine
N-Acylation	Acyl chloride, Base	N-Acyl piperidine
Reductive Amination	Aldehyde/Ketone, Reducing Agent (e.g., NaBH(OAc)₃)	N-Alkyl piperidine

Esterification and Amide Bond Formation at the Carboxylic Acid Moiety

The carboxylic acid group of 2-methyl-2-(piperidin-4-yl)propanoic acid is another key site for derivatization, allowing for the formation of esters and amides. These transformations are widely used to create prodrugs, enhance cell permeability, and introduce new interaction points for biological targets.

Esterification is typically performed by reacting the carboxylic acid with an alcohol under acidic conditions (Fischer esterification) or by using coupling agents. The resulting esters can vary in their susceptibility to hydrolysis, which is an important consideration in drug design.

Amide bond formation is a cornerstone of peptide synthesis and medicinal chemistry. mdpi.com Carboxylic acids can be coupled with primary or secondary amines using a variety of activating agents, such as carbodiimides (e.g., DCC, EDC) or other modern coupling reagents, to form stable amide bonds. mdpi.comresearchgate.net These reactions are generally high-yielding and tolerate a wide range of functional groups.

Table 2: Common Coupling Reagents for Amide Bond Formation

Reagent Class	Examples
Carbodiimides	Dicyclohexylcarbodiimide (DCC), N,N'-Diisopropylcarbodiimide (DIC)
Phosphonium Salts	Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (B91526) (PyBOP)
Uronium/Guanidinium Salts	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

Synthesis of Hydrazide and Other Heterocyclic Derivatives

The carboxylic acid moiety of 2-Methyl-2-(piperidin-4-yl)propanoic acid is a key handle for derivatization, particularly for the synthesis of hydrazides, which are versatile intermediates for constructing various heterocyclic systems. mdpi.com

Hydrazide Formation: The synthesis of the corresponding hydrazide is typically achieved through a two-step process. First, the carboxylic acid is converted to a more reactive ester, such as a methyl or ethyl ester. This esterification is commonly carried out by refluxing the acid in the corresponding alcohol (e.g., methanol (B129727) or ethanol) with a catalytic amount of strong acid like sulfuric acid. nih.govnih.gov The resulting ester is then reacted with hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O), often in an alcoholic solvent, to yield the desired hydrazide via nucleophilic acyl substitution. mdpi.comnih.gov

Synthesis of Heterocyclic Derivatives: Acid hydrazides are valuable synthons for creating five- and six-membered heterocyclic rings. mdpi.com

Hydrazones: Condensation of the hydrazide with various aromatic or aliphatic aldehydes and ketones yields hydrazone derivatives. researchgate.netresearchgate.net This reaction is typically catalyzed by a small amount of acid (like acetic acid) or base (like piperidine) in a solvent such as ethanol. mdpi.comresearchgate.net

1,3,4-Oxadiazoles: Cyclization of the hydrazide can lead to the formation of 1,3,4-oxadiazole (B1194373) rings, a common scaffold in medicinal chemistry. nih.gov This can be achieved by reacting the hydrazide with a dehydrating agent or a suitable one-carbon synthon.

Other Heterocycles: The reactive hydrazide group can participate in cyclization reactions with various reagents to form other heterocyclic systems like pyrazoles, triazoles, or thiazolidinones, depending on the reaction conditions and the co-reactant used.

The general synthetic pathway is outlined in the table below.

Step	Reaction	Reagents and Conditions	Product
1	Esterification	Methanol (CH₃OH), conc. H₂SO₄, reflux	2-Methyl-2-(piperidin-4-yl)propanoate
2	Hydrazinolysis	Hydrazine hydrate (N₂H₄·H₂O), ethanol, reflux	2-Methyl-2-(piperidin-4-yl)propanoic acid hydrazide
3	Hydrazone Formation	Aromatic/aliphatic aldehyde or ketone, ethanol, catalyst (e.g., acetic acid), reflux	Corresponding Hydrazone Derivative
4	Oxadiazole Formation	Various cyclizing agents (e.g., CS₂, KOH then I₂)	1,3,4-Oxadiazole Derivative

Introduction of Substituents on the Piperidine Ring for Structural Diversity

The piperidine ring offers another site for modification, primarily at the nitrogen atom, which is a secondary amine. This allows for the introduction of a wide range of substituents, significantly increasing the structural diversity of the molecule. nih.govnih.gov

N-Substitution Reactions:

N-Alkylation: The piperidine nitrogen can be alkylated using various alkyl halides (e.g., alkyl iodides, bromides) in the presence of a base to neutralize the hydrogen halide formed during the reaction.

N-Acylation: Reaction with acyl chlorides or acid anhydrides in the presence of a base leads to the formation of N-acyl derivatives (amides).

Reductive Amination: The piperidine nitrogen can be functionalized by reacting it with an aldehyde or ketone in the presence of a reducing agent (e.g., sodium triacetoxyborohydride), a process known as reductive amination.

Michael Addition: As a secondary amine, the piperidine nitrogen can undergo Michael addition to α,β-unsaturated carbonyl compounds.

These reactions are fundamental in diversifying the chemical library based on the 2-Methyl-2-(piperidin-4-yl)propanoic acid scaffold. The choice of substituent can profoundly influence the molecule's physicochemical properties, such as lipophilicity, polarity, and basicity.

Elucidation of Chemical Reactivity and Reaction Mechanisms

Understanding the chemical reactivity of 2-Methyl-2-(piperidin-4-yl)propanoic acid is essential for predicting its behavior in different chemical and biological environments.

Studies on Oxidative Degradation Pathways of Related Compounds

Compounds containing a piperidine ring are susceptible to oxidative degradation. Studies on piperidine itself and related alicyclic amines provide insight into the likely degradation pathways for 2-Methyl-2-(piperidin-4-yl)propanoic acid. whiterose.ac.ukresearchgate.net

The primary sites of oxidative attack are the C-H bonds adjacent to the nitrogen atom (the α-carbons) and the N-H bond. researchgate.net

Atmospheric Oxidation: In simulated atmospheric conditions, oxidation initiated by hydroxyl radicals (•OH) can occur via hydrogen abstraction from multiple positions on the piperidine ring (N1, C2, C3, and C4). whiterose.ac.uk Abstraction from the C4 position, where the propanoic acid group is attached in the title compound, can lead to the formation of a piperidin-4-one derivative. whiterose.ac.uk

Metabolic Oxidation: In biological systems, enzymes like cytochrome P450 can catalyze the oxidation of the α-carbon, leading to the formation of an unstable carbinolamine. This intermediate can then fragment to form an iminium ion, which is a reactive electrophilic species. researchgate.net Ring opening and N-dealkylation are also possible metabolic pathways. researchgate.net

These degradation pathways can lead to a variety of products, potentially altering the compound's activity and clearance profile.

Oxidation Type	Initiator/Enzyme	Primary Site of Attack	Potential Products
Atmospheric	Hydroxyl Radical (•OH)	C-H and N-H bonds	Piperidinones, Ring-opened products, Tetrahydropyridines whiterose.ac.uk
Metabolic	Cytochrome P450	α-Carbons (C2, C6)	Iminium ions, Carbinolamines, Ring-opened metabolites researchgate.net

Analysis of Nucleophilic and Electrophilic Reactivity Centers

The distribution of electrons within 2-Methyl-2-(piperidin-4-yl)propanoic acid defines its nucleophilic and electrophilic centers, which govern its reactivity in chemical reactions.

Nucleophilic Center: The primary nucleophilic center is the lone pair of electrons on the piperidine nitrogen atom. This makes the nitrogen atom reactive towards electrophiles such as alkyl halides, acyl chlorides, and the carbonyl carbon of aldehydes and ketones. nih.gov The nucleophilicity of the nitrogen is a key factor in the N-substitution reactions discussed previously.

Electrophilic Centers:

The carbonyl carbon of the carboxylic acid group is electrophilic. It is susceptible to attack by nucleophiles, a reaction that is central to the synthesis of esters, amides, and the hydrazide derivatives mentioned in section 2.2.3.

The proton of the carboxylic acid group (-COOH) is acidic and thus electrophilic, readily participating in acid-base reactions.

Investigation of Protonation Equilibria and Acid-Base Properties

2-Methyl-2-(piperidin-4-yl)propanoic acid is an amino acid and exists as a zwitterion over a certain pH range. Its acid-base properties are determined by the pKa values of its two ionizable groups: the carboxylic acid and the piperidine nitrogen.

Carboxylic Acid Group (-COOH): This group is acidic. The pKa value is expected to be in the range of 2-5, similar to other carboxylic acids. At pH values above its pKa, this group will be deprotonated to form the carboxylate anion (-COO⁻).

Piperidine Nitrogen (-NH-): This secondary amine is basic. The pKa of its conjugate acid (the protonated piperidinium (B107235) ion, -NH₂⁺-) is typically in the range of 10-11. At pH values below this pKa, the nitrogen will be protonated.

The protonation state of the molecule is therefore highly dependent on the pH of the solution:

Low pH (e.g., pH < 2): Both the nitrogen and the carboxylic acid will be protonated, resulting in a net positive charge (cationic form).

Intermediate pH (e.g., pH 5-9): The carboxylic acid will be deprotonated (-COO⁻), and the nitrogen will be protonated (-NH₂⁺-), resulting in a neutral zwitterion.

High pH (e.g., pH > 11): Both the carboxylic acid and the piperidine nitrogen will be in their basic forms (-COO⁻ and -NH-), resulting in a net negative charge (anionic form).

These acid-base properties are critical as they influence the molecule's solubility, lipophilicity, and ability to interact with biological targets.

Functional Group	Property	Approximate pKa	Dominant form at pH 7
Carboxylic Acid	Acidic	2-5	Deprotonated (-COO⁻)
Piperidine Amine	Basic	10-11 (for conjugate acid)	Protonated (-NH₂⁺-)

Advanced Spectroscopic Characterization and Structural Elucidation of 2 Methyl 2 Piperidin 4 Yl Propanoic Acid

Nuclear Magnetic Resonance (NMR) Spectroscopy for Comprehensive Structure Assignment

NMR spectroscopy serves as the cornerstone for determining the precise molecular structure of 2-Methyl-2-(piperidin-4-yl)propanoic acid in solution. Through a combination of one-dimensional and two-dimensional experiments, a complete picture of the proton and carbon framework can be assembled.

High-Resolution 1H and 13C NMR Applications for Primary Structural Confirmation

The chemical shifts are influenced by the electronic environment of each nucleus. For instance, the carbons of the carboxylic acid and the quaternary carbon attached to it are typically observed at the downfield end of the ¹³C spectrum due to the deshielding effect of the electronegative oxygen atoms. docbrown.info The piperidine (B6355638) ring protons and carbons exhibit characteristic shifts, which can be compared to known values for similar substituted piperidine structures. chemicalbook.com

Predicted ¹H NMR Data for 2-Methyl-2-(piperidin-4-yl)propanoic Acid

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
-C(CH₃)₂	~1.20	Singlet	6H
Piperidine H-3ax, H-5ax	~1.30	Multiplet	2H
Piperidine H-4	~1.55	Multiplet	1H
Piperidine H-3eq, H-5eq	~1.80	Multiplet	2H
Piperidine H-2ax, H-6ax	~2.60	Multiplet	2H
Piperidine H-2eq, H-6eq	~3.10	Multiplet	2H
-COOH	~12.00	Broad Singlet	1H
-NH-	Variable	Broad Singlet	1H

Predicted ¹³C NMR Data for 2-Methyl-2-(piperidin-4-yl)propanoic Acid

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-C(CH₃)₂	~25
Piperidine C-3, C-5	~30
Piperidine C-4	~42
-C(CH₃)₂	~45
Piperidine C-2, C-6	~46
-COOH	~180

Utilization of Two-Dimensional NMR Techniques (e.g., COSY, HMQC) for Spin System and Connectivity Elucidation

While 1D NMR provides foundational data, two-dimensional (2D) NMR experiments are crucial for unambiguously assigning these signals and confirming the connectivity between atoms.

Correlation Spectroscopy (COSY): This homonuclear correlation experiment identifies protons that are coupled to each other, typically those on adjacent carbon atoms. For 2-Methyl-2-(piperidin-4-yl)propanoic acid, COSY spectra would be expected to show correlations between the H-4 proton and the H-3/H-5 protons of the piperidine ring, and subsequently between the H-3/H-5 and H-2/H-6 protons. This allows for the mapping of the entire piperidine spin system.

Heteronuclear Multiple Quantum Coherence (HMQC) or Heteronuclear Single Quantum Coherence (HSQC): These experiments establish correlations between protons and the carbon atoms to which they are directly attached. youtube.com An HMQC or HSQC spectrum would definitively link each proton signal in the ¹H NMR spectrum to its corresponding carbon signal in the ¹³C NMR spectrum. For example, the signal predicted around 1.55 ppm would show a cross-peak with the carbon signal at ~42 ppm, confirming their assignment as the C4-H group of the piperidine ring.

These 2D techniques are invaluable for resolving signal overlap, which can be common in the aliphatic region of the ¹H NMR spectrum, and for providing incontrovertible proof of the molecular skeleton. nih.gov

Analysis of Chemical Shift Perturbations and Coupling Constants for Conformational Insights

The precise values of chemical shifts and proton-proton (³J) coupling constants are sensitive to the molecule's conformation. nih.gov Changes in the local environment, such as solvent or pH, can lead to observable chemical shift perturbations (CSPs). nih.govbcm.edu

For 2-Methyl-2-(piperidin-4-yl)propanoic acid, protonation of the piperidine nitrogen at low pH would induce significant downfield shifts for the adjacent C-2/C-6 and C-3/C-5 protons and carbons due to the inductive effect of the positive charge.

Furthermore, the analysis of the vicinal coupling constants (³JHH) within the piperidine ring can provide information about the dihedral angles between adjacent protons. This, in turn, helps to determine the preferred conformation of the six-membered ring, which typically adopts a chair conformation. The magnitude of the coupling constants between axial-axial, axial-equatorial, and equatorial-equatorial protons can elucidate whether substituents are in axial or equatorial positions, offering a deeper understanding of the molecule's three-dimensional structure in solution.

Mass Spectrometry for Molecular Mass and Fragmentation Analysis

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions, thereby determining the molecular weight of a compound and providing structural information through fragmentation analysis.

Electrospray Ionization Mass Spectrometry (ESI-MS/MS) in Product Identification and Characterization

Electrospray ionization (ESI) is a soft ionization technique that is particularly well-suited for polar molecules like 2-Methyl-2-(piperidin-4-yl)propanoic acid, allowing for the generation of intact molecular ions with minimal fragmentation. mdpi.com In positive ion mode, the compound is expected to be readily detected as the protonated molecule, [M+H]⁺. Given the molecular formula C₉H₁₇NO₂, the monoisotopic mass is 171.12593 Da. Therefore, the primary ion observed in the full scan ESI-MS spectrum would be at an m/z of 172.13321. uni.lu

Tandem mass spectrometry (MS/MS) involves the isolation of the precursor ion ([M+H]⁺) and its subsequent fragmentation through collision-induced dissociation (CID). The resulting fragment ions provide valuable structural information. researchgate.net A plausible fragmentation pathway for protonated 2-Methyl-2-(piperidin-4-yl)propanoic acid would involve characteristic losses:

Loss of H₂O (18 Da): A common fragmentation for carboxylic acids.

Loss of COOH or CO₂H₂ (45 or 46 Da): Cleavage of the carboxylic acid group.

Ring Opening/Cleavage: Fragmentation of the piperidine ring, leading to a series of characteristic daughter ions.

These fragmentation patterns allow for the confirmation of the different structural components of the molecule.

Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry for Molecular Ion Determination

Matrix-assisted laser desorption/ionization (MALDI) is another soft ionization technique that is highly effective for determining the molecular weight of analytes. wikipedia.org In a MALDI experiment, the analyte is co-crystallized with a matrix material that absorbs laser energy, facilitating the desorption and ionization of the analyte molecules with minimal fragmentation. nih.gov

MALDI-TOF (Time-of-Flight) mass spectrometry is particularly useful for accurate mass determination. For 2-Methyl-2-(piperidin-4-yl)propanoic acid, MALDI would primarily generate singly-charged quasi-molecular ions. wikipedia.org Besides the protonated molecule ([M+H]⁺), it is common to observe adducts with alkali metal ions present in the sample or matrix, such as sodium ([M+Na]⁺) and potassium ([M+K]⁺). uni.lu

Predicted Molecular Ions in MALDI-MS

Adduct	Formula	Predicted m/z
[M+H]⁺	[C₉H₁₈NO₂]⁺	172.1332
[M+Na]⁺	[C₉H₁₇NNaO₂]⁺	194.1151
[M+K]⁺	[C₉H₁₇KNO₂]⁺	210.0891

The high-resolution mass measurements afforded by modern mass spectrometers allow for the determination of the elemental composition of the parent ion, providing further confirmation of the molecular formula. uni.lu

Electron Ionization Mass Spectrometry (EI-MS) for Fragmentation Pathway Studies

Electron Ionization Mass Spectrometry (EI-MS) is a powerful technique for elucidating the structure of organic compounds by analyzing the fragmentation patterns that result from electron impact. For 2-Methyl-2-(piperidin-4-yl)propanoic acid (C₉H₁₇NO₂), the initial ionization event involves the removal of an electron to form a molecular ion ([M]•+). The mass-to-charge ratio (m/z) of this molecular ion would be approximately 171, corresponding to its monoisotopic mass. uni.lu

Following ionization, the molecular ion undergoes a series of fragmentation processes, yielding smaller, characteristic ions. The fragmentation pathways are dictated by the relative strengths of chemical bonds and the stability of the resulting fragments. For 2-Methyl-2-(piperidin-4-yl)propanoic acid, several key fragmentation routes can be proposed based on the fragmentation of its constituent moieties, such as the 2-methylpropanoic acid group and the piperidine ring. docbrown.infowvu.edu

One prominent fragmentation pathway involves the cleavage of the bond between the piperidine ring and the propanoic acid group. The loss of the entire 2-methylpropanoic acid radical would not be a primary route; instead, cleavage is more likely to occur adjacent to the heteroatom or at the quaternary carbon. A common fragmentation for carboxylic acids is the loss of the carboxyl group (–COOH) as a neutral radical (45 Da), which would lead to a fragment ion at m/z 126.

Fragmentation is also heavily influenced by the piperidine ring. Alpha-cleavage, the breaking of a carbon-carbon bond adjacent to the nitrogen atom, is a characteristic fragmentation pathway for amines. This could lead to the opening of the piperidine ring and the formation of various stable iminium ions. Additionally, fragmentation can occur through the loss of portions of the piperidine ring itself. wvu.edu The fragmentation behavior of fentanyl-related compounds, which also contain a substituted piperidine ring, demonstrates that pathways can involve the loss of the entire N-phenylpropanamide group or fragmentation of the piperidine ring at the 4-position. wvu.edu

Table 1: Proposed EI-MS Fragmentation of 2-Methyl-2-(piperidin-4-yl)propanoic Acid This table is based on theoretical fragmentation patterns derived from related structures.

m/z	Proposed Fragment Ion	Proposed Neutral Loss
171	[C₉H₁₇NO₂]•+ (Molecular Ion)	-
126	[C₈H₁₆N]+	•COOH
84	[C₅H₁₀N]+	C₄H₇O₂•
71	[C₄H₇O]⁺	C₅H₁₀N•

Vibrational Spectroscopy for Functional Group Identification and Molecular Fingerprinting

Vibrational spectroscopy, particularly Fourier Transform Infrared (FTIR) Spectroscopy, is an indispensable tool for identifying the functional groups within a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to the energy required to excite its specific vibrational modes (e.g., stretching, bending). The resulting spectrum provides a unique "molecular fingerprint" that can be used for structural confirmation and identification. docbrown.infodocbrown.info

Fourier Transform Infrared (FTIR) Spectroscopy for Characteristic Vibrational Modes

The FTIR spectrum of 2-Methyl-2-(piperidin-4-yl)propanoic acid is expected to display a combination of absorption bands characteristic of its carboxylic acid, secondary amine (piperidine), and alkyl functionalities.

The most distinctive feature of a carboxylic acid is the very broad O-H stretching vibration, which typically appears in the range of 3300 to 2500 cm⁻¹. docbrown.infodocbrown.info This broadening is a direct result of intermolecular hydrogen bonding between the carboxylic acid groups, forming dimers in the solid or liquid state. docbrown.info Another key absorption for the carboxylic acid is the intense C=O (carbonyl) stretching vibration, which is expected to occur between 1725 and 1700 cm⁻¹. docbrown.infodocbrown.info

The piperidine ring introduces several characteristic bands. As a secondary amine, it will exhibit an N-H stretching vibration, which typically appears as a moderate-intensity band in the region of 3500-3300 cm⁻¹. This band may sometimes be obscured by the broad O-H absorption from the carboxylic acid. The C-N stretching vibrations of the piperidine ring are expected in the 1250-1020 cm⁻¹ region.

Finally, the aliphatic portions of the molecule, including the methyl groups and the methylene (B1212753) groups of the piperidine ring, will give rise to C-H stretching vibrations typically found between 2975 and 2845 cm⁻¹. docbrown.info C-H bending vibrations for these groups will appear in the fingerprint region (below 1500 cm⁻¹). The region from approximately 1500 to 400 cm⁻¹ is known as the fingerprint region and contains a complex pattern of overlapping vibrations that are unique to the molecule as a whole. docbrown.infodocbrown.info

Table 2: Characteristic FTIR Absorption Bands for 2-Methyl-2-(piperidin-4-yl)propanoic Acid This table presents expected wavenumber ranges based on established spectroscopic data for constituent functional groups.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group
3500 - 3300	N-H Stretch	Secondary Amine (Piperidine)
3300 - 2500	O-H Stretch (Broad)	Carboxylic Acid
2975 - 2845	C-H Stretch	Alkyl (CH₂, CH₃)
1725 - 1700	C=O Stretch	Carboxylic Acid
~1450	C-H Bend	Alkyl (CH₂, CH₃)
1250 - 1020	C-N Stretch	Secondary Amine (Piperidine)

X-ray Crystallography for Definitive Solid-State Structure and Absolute Configuration

X-ray crystallography is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid. It provides unambiguous data on bond lengths, bond angles, and torsional angles, yielding a definitive picture of the molecule's solid-state conformation and its interactions with neighboring molecules in the crystal lattice.

Determination of Absolute Stereochemistry for Chiral Analogues

While 2-Methyl-2-(piperidin-4-yl)propanoic acid is an achiral molecule, the introduction of a substituent at a position other than C4 of the piperidine ring, or at the propanoic acid alpha-carbon if it were not symmetrically substituted, would create one or more stereocenters. For such chiral analogues, X-ray crystallography is the most powerful method for determining the absolute configuration of each stereocenter. nih.gov This technique provides an unequivocal assignment of the R or S configuration, which is crucial in medicinal chemistry, as different enantiomers of a drug can have vastly different biological activities. nih.gov

Analysis of Crystal Packing and Intermolecular Interactions

The crystal structure of 2-Methyl-2-(piperidin-4-yl)propanoic acid would be heavily influenced by strong intermolecular forces, particularly hydrogen bonding. The molecule possesses both a hydrogen bond donor (the carboxylic acid O-H and the piperidine N-H) and hydrogen bond acceptors (the carboxylic acid carbonyl oxygen and the piperidine nitrogen). This combination facilitates the formation of an extensive three-dimensional hydrogen-bonding network.

One would anticipate strong O-H···O hydrogen bonds forming between the carboxylic acid groups of adjacent molecules, as well as N-H···O bonds where the piperidine N-H group of one molecule interacts with a carbonyl oxygen of another. researchgate.net It is also possible for O-H···N interactions to occur between the carboxylic acid and the piperidine nitrogen. These directional interactions are the primary determinants of how the molecules arrange themselves, or "pack," into a stable crystal lattice. Analysis of these interactions provides insight into the material's physical properties, such as melting point and solubility.

Table 3: Potential Intermolecular Interactions in the Crystal Lattice

Interaction Type	Donor	Acceptor	Significance
Hydrogen Bond	Carboxylic Acid (O-H)	Carbonyl Oxygen (O=C)	Primary interaction, often forms dimers.
Hydrogen Bond	Piperidine (N-H)	Carbonyl Oxygen (O=C)	Links molecules into chains or sheets. researchgate.net
Hydrogen Bond	Carboxylic Acid (O-H)	Piperidine Nitrogen (N)	Potential interaction linking acid and base moieties.
Van der Waals Forces	Alkyl backbone	Alkyl backbone	Contributes to overall crystal packing efficiency.

Insights into Solid-State Conformational Preferences

A single-crystal X-ray diffraction study would reveal the preferred conformation of the molecule in the solid state. The six-membered piperidine ring is expected to adopt a stable chair conformation to minimize angular and torsional strain. The bulky 2-methyl-2-propanoic acid substituent at the C4 position would strongly prefer to occupy an equatorial position to avoid sterically unfavorable 1,3-diaxial interactions with the axial hydrogens on the ring.

Furthermore, the analysis would define the rotational position (torsion angles) of the carboxylic acid group relative to the rest of the molecule. These conformational details are critical for understanding how the molecule might interact with a biological target, such as a receptor binding site, and are essential for structure-based drug design. nih.gov

Theoretical and Computational Chemistry Studies on 2 Methyl 2 Piperidin 4 Yl Propanoic Acid

Quantum Chemical Investigations of Molecular Geometry and Electronic Structure

Quantum chemical methods are fundamental to understanding the three-dimensional structure of a molecule and the distribution of its electrons. These investigations provide the foundation for predicting a molecule's stability, reactivity, and interactions.

Density Functional Theory (DFT) is a powerful and widely used computational method for investigating the electronic structure of molecules. By focusing on the electron density rather than the complex many-electron wavefunction, DFT offers a balance of accuracy and computational efficiency.

A typical DFT study of 2-Methyl-2-(piperidin-4-yl)propanoic acid would involve geometry optimization, where the molecule's structure is adjusted to find the lowest energy conformation. This process yields precise data on bond lengths, bond angles, and dihedral angles. Functionals such as B3LYP, combined with a suitable basis set like 6-311++G(d,p), are commonly used for such calculations. researcher.liferesearchgate.netnih.gov The optimized geometry is crucial for understanding the molecule's shape and steric properties.

Beyond geometry, DFT calculations can determine key electronic properties. These include total energy, dipole moment, and the distribution of atomic charges, which are essential for understanding the molecule's polarity and how it might interact with other molecules or biological targets. nih.gov

Table 1: Hypothetical Data from DFT Geometry Optimization This table illustrates the type of data that would be generated from a DFT geometry optimization. The values are for illustrative purposes only.

Parameter	Atom 1	Atom 2	Atom 3	Value
Bond Length	C(carboxyl)	O(carbonyl)		1.21 Å
	C(carboxyl)	O(hydroxyl)		1.36 Å
	N(piperidine)	H		1.01 Å
Bond Angle	O(carbonyl)	C(carboxyl)	O(hydroxyl)	123°
	C(alpha)	N(piperidine)	C(beta)	111°

| Dihedral Angle | H | N(piperidine) | C(alpha) | C(carboxyl) | 180° |

Møller-Plesset (MP) perturbation theory is a post-Hartree-Fock method that improves upon standard calculations by incorporating electron correlation effects. wikipedia.orgsmu.edu The second-order level, MP2, is frequently used to obtain more accurate energies and to serve as a benchmark for DFT results. wikipedia.orgnih.gov

An MP2 calculation for 2-Methyl-2-(piperidin-4-yl)propanoic acid would provide a comparative analysis of its geometry and interaction energies. While computationally more demanding than DFT, MP2 is particularly valuable for systems where electron correlation plays a significant role, such as in describing non-covalent interactions. nih.govrsc.org Comparing MP2 and DFT results helps validate the chosen DFT functional and provides a more comprehensive understanding of the molecule's electronic structure. nih.gov

Frontier Molecular Orbital (FMO) theory is a key concept in chemical reactivity, focusing on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). wikipedia.orglibretexts.org The HOMO represents the ability of a molecule to donate electrons, while the LUMO represents its ability to accept electrons. researchgate.netyoutube.com

The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical indicator of a molecule's chemical stability and reactivity. researchgate.net A large gap suggests high stability and low reactivity, whereas a small gap indicates that the molecule is more reactive and can be easily polarized. researchgate.net

From the HOMO and LUMO energies, several global reactivity descriptors can be calculated:

Ionization Potential (I): Related to -EHOMO

Electron Affinity (A): Related to -ELUMO

Chemical Hardness (η): (I - A) / 2. A measure of resistance to charge transfer.

Softness (S): 1 / η. The reciprocal of hardness.

Electronegativity (χ): (I + A) / 2. The ability to attract electrons.

Electrophilicity Index (ω): χ² / (2η). A measure of the energy lowering upon accepting electrons.

Analyzing the distribution of the HOMO and LUMO across the molecular structure of 2-Methyl-2-(piperidin-4-yl)propanoic acid would reveal the most probable sites for electron donation (likely the piperidine (B6355638) nitrogen or carboxylate oxygen) and electron acceptance.

Table 2: Hypothetical Quantum Chemical Descriptors from FMO Analysis This table illustrates the type of data that would be generated from an FMO analysis. The values are for illustrative purposes only.

Parameter	Value (eV)
EHOMO	-6.5
ELUMO	-0.8
Energy Gap (ΔE)	5.7
Ionization Potential (I)	6.5
Electron Affinity (A)	0.8
Hardness (η)	2.85
Softness (S)	0.35
Electronegativity (χ)	3.65

| Electrophilicity Index (ω) | 2.34 |

Computational Analysis of Chemical Reactivity and Interaction Potentials

Beyond global reactivity, computational methods can pinpoint specific reactive sites within a molecule and map its interaction potential with other chemical species.

The Fukui function is a local reactivity descriptor derived from DFT that indicates how the electron density at a specific point in a molecule changes with the addition or removal of an electron. It is used to identify the most reactive sites for nucleophilic, electrophilic, and radical attacks. researchgate.net

For 2-Methyl-2-(piperidin-4-yl)propanoic acid, a Fukui function analysis would quantify the reactivity of each atom. For instance, it would likely identify the oxygen atoms of the carboxylic acid group as the primary sites for electrophilic attack (nucleophilic character) and potentially the nitrogen atom of the piperidine ring, depending on its protonation state. This analysis provides a more detailed picture of local reactivity than HOMO/LUMO distributions alone. researchgate.net

A Molecular Electrostatic Potential (MEP) map is a visualization that illustrates the charge distribution of a molecule on its electron density surface. researchgate.netresearchgate.netnih.gov It is an invaluable tool for predicting how a molecule will interact with other molecules, particularly in biological systems.

MEP maps are color-coded to show different regions of electrostatic potential:

Red/Yellow: Regions of negative potential, indicating electron-rich areas. These are susceptible to electrophilic attack and are favorable for interacting with positive charges. researchgate.netnih.gov

Blue: Regions of positive potential, indicating electron-poor areas. These are susceptible to nucleophilic attack and represent hydrogen bond donor sites. researchgate.netnih.gov

Green: Regions of neutral or near-zero potential.

For 2-Methyl-2-(piperidin-4-yl)propanoic acid, an MEP map would likely show strong negative potential (red) around the oxygen atoms of the carboxylic acid group, highlighting their role as hydrogen bond acceptors and sites for electrophilic attack. researchgate.netnih.gov A region of positive potential (blue) would be expected around the hydroxyl hydrogen and the hydrogen on the piperidine nitrogen, indicating their function as hydrogen bond donors. researchgate.net This visualization provides intuitive insights into the molecule's non-covalent interaction capabilities. chemrxiv.org

Natural Bond Orbital (NBO) Analysis for Intramolecular Charge Transfer and Bonding Interactions

Natural Bond Orbital (NBO) analysis is a computational method that translates the complex, delocalized molecular orbitals obtained from a quantum chemical calculation into a more intuitive picture of localized bonds, lone pairs, and intermolecular interactions. mdpi.com This analysis is particularly useful for understanding intramolecular charge transfer (ICT) and the nature of bonding within a molecule like 2-Methyl-2-(piperidin-4-yl)propanoic acid.

In the NBO framework, interactions between filled (donor) and empty (acceptor) orbitals are quantified, providing a measure of their energetic significance through second-order perturbation theory. For molecules containing heteroatoms like nitrogen and oxygen, significant hyperconjugative interactions can occur. In the case of 2-Methyl-2-(piperidin-4-yl)propanoic acid, key interactions would be expected between the lone pair orbitals of the piperidine nitrogen and the oxygen atoms of the carboxylic acid group with the antibonding orbitals of adjacent sigma bonds.

A hypothetical NBO analysis of 2-Methyl-2-(piperidin-4-yl)propanoic acid would likely reveal the following key interactions, as extrapolated from studies on related molecules:

Donor NBO (i)	Acceptor NBO (j)	E(2) (kcal/mol) - Estimated
n(N) of piperidine	σ(C-C) of piperidine ring	High
n(O) of carbonyl	σ(C-C) of propanoic acid	Moderate
n(O) of hydroxyl	σ*(C-O) of carboxylic acid	Moderate

This table is illustrative and based on general principles of NBO analysis for similar functional groups.

Molecular Modeling and Dynamics Simulations

Molecular modeling and dynamics simulations offer a dynamic perspective on the behavior of molecules, from their preferred shapes to their interactions with biological targets.

The biological activity of a molecule is intimately linked to its three-dimensional structure. 2-Methyl-2-(piperidin-4-yl)propanoic acid, with its flexible piperidine ring and rotatable bonds in the propanoic acid side chain, can adopt multiple conformations. The piperidine ring typically exists in a chair conformation. researchgate.net For 4-substituted piperidines, the substituent can occupy either an axial or equatorial position, with the equatorial position generally being more stable to minimize steric hindrance. nih.gov

The conformational preference is influenced by the nature of the substituent. For a carboxylic acid group at the 4-position, intramolecular hydrogen bonding between the carboxylic acid proton and the piperidine nitrogen can influence the conformational equilibrium. rsc.org The presence of the gem-dimethyl group on the alpha-carbon of the propanoic acid moiety will also introduce steric constraints that favor specific rotamers of the side chain.

Exploration of the conformational energy landscape, typically through computational methods like molecular mechanics or quantum mechanics, can identify the low-energy conformers. These studies involve systematically rotating the flexible bonds and calculating the energy of each resulting conformation to map out the potential energy surface. The results of such an analysis would reveal the relative populations of different conformers at a given temperature. For 2-Methyl-2-(piperidin-4-yl)propanoic acid, the key conformational variables would be the chair conformation of the piperidine ring, the axial vs. equatorial position of the substituted propanoic acid group, and the rotational isomers of the C-C bond connecting the ring to the acid moiety.

Computational tools like PASS (Prediction of Activity Spectra for Substances) are valuable for in silico screening of the potential pharmacological activities of a compound based on its chemical structure. nih.gov The PASS algorithm compares the structure of the query molecule with a large database of known biologically active substances and predicts a spectrum of potential biological activities, expressed as a probability of being active (Pa) or inactive (Pi). nih.gov

For piperidine derivatives, PASS has been used to predict a wide range of potential pharmacological effects, including central nervous system (CNS) activities. clinmedkaz.org Given the presence of the piperidine scaffold, which is a common feature in many CNS-active drugs, a PASS prediction for 2-Methyl-2-(piperidin-4-yl)propanoic acid might suggest potential activities such as neurotransmitter uptake inhibition or receptor modulation. clinmedkaz.org The carboxylic acid group could also contribute to predictions related to enzymes or transporters that recognize acidic moieties.

A hypothetical PASS prediction for this compound might include activities such as:

GABAergic activity

Anticonvulsant

Analgesic

Anti-inflammatory

It is important to note that these are probabilistic predictions and require experimental validation.

Molecular docking is a computational technique that predicts the preferred orientation of a molecule when bound to a specific protein target. This method is crucial in rational drug design for understanding ligand-protein interactions and for virtual screening of potential drug candidates. researchgate.net

The 2-Methyl-2-(piperidin-4-yl)propanoic acid scaffold, containing both a basic nitrogen and an acidic carboxylic acid group, has the potential to interact with a variety of biological targets through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. For example, the protonated piperidine nitrogen could form a salt bridge with an acidic residue (e.g., aspartate or glutamate) in a binding pocket, while the carboxylate group could interact with basic residues (e.g., lysine (B10760008) or arginine) or metal ions.

Molecular docking studies on structurally related compounds, such as gabapentin (B195806) analogs and other piperidine derivatives, have been used to investigate their binding modes to targets like the GABA-A receptor and various enzymes. researchgate.netnih.gov A docking study of 2-Methyl-2-(piperidin-4-yl)propanoic acid would involve selecting a relevant protein target, preparing the 3D structures of both the ligand and the protein, and then using a docking algorithm to predict the binding pose and estimate the binding affinity. The results would provide insights into the specific amino acid residues involved in the interaction, which can guide the design of more potent and selective analogs.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR is a computational modeling method that aims to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities.

QSAR models are developed by calculating a set of molecular descriptors for a series of compounds with known biological activities. These descriptors quantify various aspects of the molecular structure, such as steric, electronic, and hydrophobic properties. Statistical methods are then used to build a model that correlates these descriptors with the observed activity.

For a series of derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid, a QSAR study would involve synthesizing and testing a range of analogs with different substituents on the piperidine ring or modifications to the propanoic acid side chain. A variety of molecular descriptors would then be calculated for each analog, including:

Descriptor Type	Examples
Topological	Molecular connectivity indices, Shape indices
Electronic	Dipole moment, Partial charges, HOMO/LUMO energies
Steric	Molecular volume, Surface area, Molar refractivity
Hydrophobic	LogP, Hydrophobic surface area

Multiple linear regression (MLR), partial least squares (PLS), or machine learning algorithms are then employed to develop a predictive QSAR model. researchgate.net Such a model can be used to predict the biological activity of new, unsynthesized derivatives, thereby prioritizing synthetic efforts towards more potent compounds. QSAR studies on other piperidine and propanoic acid derivatives have successfully identified key structural features that govern their biological activities. researchgate.netresearchgate.net

In Vitro Biological Activity and Mechanistic Insights of 2 Methyl 2 Piperidin 4 Yl Propanoic Acid Derivatives

Assessment of Antimicrobial Properties

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid have been explored for their potential to address this challenge, with studies focusing on their efficacy against various pathogenic bacteria, fungi, and mycobacteria.

Evaluation of Antibacterial Efficacy Against Pathogenic Strains

Research into the antibacterial properties of piperidine-containing compounds has revealed significant activity against a spectrum of pathogenic bacteria. While direct studies on 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives are limited, research on analogous structures provides valuable insights. For instance, a series of 2,6-diaryl-3-methyl-4-piperidones, which share the core piperidine (B6355638) scaffold, have demonstrated notable antibacterial effects. biomedpharmajournal.org

In one study, these piperidin-4-one derivatives were evaluated for their minimum inhibitory concentrations (MICs) against Gram-positive and Gram-negative bacteria. The results indicated that these compounds possess significant antibacterial activity, in some cases comparable to the standard drug ampicillin. biomedpharmajournal.org The substitution pattern on the aryl rings attached to the piperidine core was found to influence the antibacterial potency.

Similarly, other chiral propanoic acid derivatives have been shown to exhibit broad-spectrum antibacterial activity. nih.gov For example, derivatives of 2-(substituted-hydroxyl)-3-(benzo[d]oxazol-5-yl)propanoic acid displayed excellent activity against both Gram-negative and Gram-positive bacteria, with MIC values ranging from 1.56 to 6.25 μg/mL for the most potent compounds. nih.gov These findings suggest that the propanoic acid moiety, in conjunction with a heterocyclic core, is a key pharmacophore for antibacterial action.

Investigation of Antifungal Activity

In addition to their antibacterial properties, derivatives of piperidine and propanoic acid have been investigated for their potential as antifungal agents. The aforementioned study on 2,6-diaryl-3-methyl-4-piperidones also explored their antifungal activity against various fungal strains, including Microsporum gypseum, Microsporum canis, Trichophyton mentagrophytes, Trichophyton rubrum, and Candida albicans. biomedpharmajournal.org The thiosemicarbazone derivatives of these piperidin-4-ones, in particular, showed significant antifungal activity, with some compounds exhibiting potency comparable to the standard drug terbinafine. biomedpharmajournal.org

The structural modifications, specifically the addition of a thiosemicarbazone moiety, were observed to enhance the antifungal efficacy of the piperidin-4-one core. This highlights the potential for developing potent antifungal agents through strategic derivatization of the piperidine scaffold.

Studies on Antimycobacterial Potential of Select Analogues

The global health threat posed by tuberculosis, caused by Mycobacterium tuberculosis, has driven the search for new antimycobacterial drugs. While direct evaluation of 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives is not extensively documented, related structures have shown promise. For instance, a series of 1-(1-arylethylpiperidin-4-yl)thymine analogs were synthesized and evaluated as inhibitors of M. tuberculosis TMPK (MtbTMPK), a crucial enzyme for bacterial growth. nih.gov

One of the lead compounds from this series demonstrated a minimum inhibitory concentration (MIC) of 12.5 μM against the virulent H37Rv strain of M. tuberculosis. nih.gov Furthermore, research on mutual esters of 2-(2-isonicotinoylhydrazineylidene)propanoic acid has revealed high activity against M. tuberculosis, with MIC values as low as ≤0.125 μM. nih.gov These findings underscore the potential of propanoic acid and piperidine-containing scaffolds in the development of novel antimycobacterial agents.

Receptor Agonism and Antagonism Profiling

Beyond their antimicrobial effects, derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid have been explored for their ability to modulate key physiological receptors, indicating their potential in treating metabolic diseases.

Peroxisome Proliferator-Activated Receptor (PPARα/γ) Agonistic Activity

Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that play a critical role in regulating lipid and glucose metabolism. Dual agonists of PPARα and PPARγ are of particular interest for the treatment of type 2 diabetes and dyslipidemia. nih.gov Structure-activity relationship studies on various aryl propanoic acids have identified potent dual agonists.

One study on carbamate-tethered aryl propanoic acids identified a compound, (R)-9d, as a potent PPARα/γ dual agonist with EC50 values of 0.377 μM for PPARα and 0.136 μM for PPARγ. nih.gov The stereochemistry of the propanoic acid moiety was found to be a significant determinant of its agonistic activity, particularly for PPARα. nih.gov These findings suggest that the 2-methyl-2-propanoic acid component of the target compound could be a key contributor to PPAR agonism.

G-protein Coupled Receptor 40 (GPR40) Full Agonistic Effects

G-protein coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1), is a promising target for the treatment of type 2 diabetes due to its role in glucose-stimulated insulin (B600854) secretion. acs.org Research has focused on developing GPR40 full agonists, which are believed to offer superior therapeutic benefits over partial agonists. acs.orgnih.gov

A novel GPR40 full agonist, SCO-267, which incorporates a piperidine moiety and a propanoic acid derivative, has been identified. acs.org This compound exhibited potent agonistic activity in CHO cells expressing human GPR40, with an EC50 value of 11 nM. acs.org The discovery of SCO-267 and other spiropiperidine derivatives as potent GPR40 agonists highlights the importance of the piperidine and propanoic acid scaffolds in designing effective modulators of this receptor. acs.org The structural features of these compounds provide a strong rationale for the investigation of 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives as potential GPR40 full agonists.

Enzyme and Inflammasome Inhibition Studies

The interaction of 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives with key biological targets, such as enzymes and inflammasomes, is a critical area of research for understanding their therapeutic potential.

Inhibition of NLRP3 Inflammasome Activation

While direct studies on 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives are not extensively documented, the broader class of piperidine-containing compounds has been investigated for its role in modulating the NLRP3 inflammasome. The NLRP3 inflammasome is a multiprotein complex that plays a crucial role in the innate immune system by triggering the release of pro-inflammatory cytokines. nih.gov Aberrant activation of the NLRP3 inflammasome is implicated in a variety of inflammatory diseases. mdpi.com

Research into NLRP3 inhibitors has identified various chemical scaffolds capable of suppressing its activity. For instance, piperine (B192125), a compound containing a piperidine ring, has been shown to suppress NLRP3 inflammasome activity. researchgate.net Molecular docking studies suggest that piperine may act as a competitive inhibitor of proteins involved in the inflammasome activation pathway. researchgate.net Other studies have focused on derivatizing known NLRP3 inhibitors with piperidine-containing substructures to explore new chemical spaces for potential therapeutic agents. nih.gov These findings suggest that the piperidine moiety could be a valuable component in the design of novel NLRP3 inflammasome inhibitors.

Modulation of Tryptophan Hydroxylase-1 Activity (for related compounds)

Tryptophan hydroxylase-1 (TPH1) is the rate-limiting enzyme in the synthesis of serotonin (B10506) in the periphery. nih.gov Inhibition of TPH1 is a therapeutic strategy for conditions associated with excess peripheral serotonin, such as certain gastrointestinal and fibrotic diseases. nih.gov Several inhibitors of TPH1 have been developed, and some of these share structural similarities with 2-Methyl-2-(piperidin-4-yl)propanoic acid.

For example, tricyclic piperidine compounds have been disclosed as potent TPH1 inhibitors, with some exhibiting IC50 values in the low nanomolar range. bioworld.com Additionally, research has identified various phenylalanine derivatives, which contain a propanoic acid backbone, as effective TPH1 inhibitors. nih.gov One such derivative demonstrated an in vitro IC50 value of 37 nM. nih.gov The mechanism of some of these inhibitors involves competitive binding at the tryptophan binding site of the enzyme. nih.gov While these are not direct derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid, the presence of either the piperidine ring or the propanoic acid moiety in known TPH1 inhibitors suggests a potential avenue for investigation for this class of compounds.

In Vitro Cytotoxicity Against Cancer Cell Lines

The cytotoxic effects of piperidine and propanoic acid derivatives against various cancer cell lines have been a subject of considerable research. These studies aim to identify compounds with the potential for development as anticancer agents.

Derivatives containing the piperidine scaffold have demonstrated significant in vitro cytotoxicity. For instance, certain tetramethylpiperidine-substituted phenazines were found to be highly active against a panel of human cancer cell lines, including esophageal, hepatocellular, and colon cancer lines, with mean IC50 values as low as 0.36 µg/ml. frontiersin.org Another study reported that piperine, an alkaloid containing a piperidine ring, can inhibit the proliferation of human lung cancer cells (A549) and induce apoptosis. nih.gov

Similarly, derivatives of propanoic acid have been evaluated for their antiproliferative properties. A review of aryl propionic acid derivatives highlighted their wide range of biological activities, including anticancer effects. mdpi.com

The following table summarizes the in vitro cytotoxic activity of some piperidine and propanoic acid derivatives against various cancer cell lines.

Compound/Derivative Class	Cell Line	Cancer Type	IC50 Value
Tetramethylpiperidine-substituted phenazines (e.g., B3962)	WHCO3, PLC, HepG2, CaCo2, COLO 320DM, HT29	Esophageal, Hepatocellular, Colon	0.36 µg/ml (mean)
Piperine	A549	Lung Cancer	Not specified
Piper cubeba extract (Fraction CE)	MCF-7	Breast Cancer	2.69 ± 0.09 µg/mL
Piper cubeba extract (Fraction CE)	MDA-MB-468	Breast Cancer	2.97 ± 0.15 µg/mL
Piper cubeba extract (Fraction C)	MDA-MB-231	Breast Cancer	4.03 ± 0.88 µg/mL

Investigation of Histone Deacetylase (HDAC) Inhibition (for related propanoate derivatives)

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. The inhibition of HDACs has emerged as a promising strategy in cancer therapy. Propanoate derivatives are among the classes of compounds that have been investigated as HDAC inhibitors.

A series of N-substituted 4-alkylpiperidine hydroxamic acids, which are structurally related to the compound of interest, have been designed and tested for HDAC inhibition. medchemexpress.com These compounds were developed based on the typical pharmacophore model of HDAC inhibitors, which includes a zinc-binding group, a linker, and a capping group. medchemexpress.com Several of these piperidine-based derivatives were identified as submicromolar inhibitors of HDACs and demonstrated antiproliferative activity against HCT-116 colon carcinoma cells. medchemexpress.com Another study on piperine and its derivatives showed that they could act as pan-HDAC inhibitors, with some derivatives exhibiting IC50 values in the micromolar range. nih.gov

Other In Vitro Pharmacological Investigations

Beyond enzyme and inflammasome inhibition, derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid and related structures have been explored for other pharmacological activities in vitro.

Spasmolytic Activity Evaluations

The potential for compounds to induce smooth muscle relaxation, known as spasmolytic activity, is an important area of pharmacological research, particularly for the development of treatments for gastrointestinal and vascular disorders. While direct data on 2-Methyl-2-(piperidin-4-yl)propanoic acid is limited, studies on related piperidine derivatives have shown promising results.

For example, a newly synthesized piperidine derivative, 1-(4'-fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride, was found to exhibit a dose-dependent relaxant effect on spontaneous and K+-induced contractions of isolated rabbit jejunum. nih.gov The EC50 values for these effects were 0.01 mM and 0.30 mM, respectively. nih.gov The mechanism of this spasmolytic activity was suggested to be mediated through the blockade of Ca++ channels, as the compound shifted the Ca++ dose-response curves to the right in a manner similar to the known calcium channel blocker, verapamil. nih.gov This indicates that the piperidine scaffold can be a key feature for compounds with smooth muscle relaxant properties.

Antioxidant Capacity Determination (for related compounds)

The antioxidant potential of chemical compounds is their ability to counteract oxidative damage caused by reactive oxygen species (ROS). This activity is a crucial area of investigation for various classes of molecules, including those structurally related to 2-Methyl-2-(piperidin-4-yl)propanoic acid. The antioxidant capacity of such derivatives is often evaluated using in vitro assays that measure their ability to scavenge stable free radicals.

A common method employed is the 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical scavenging assay. mdpi.commdpi.com In this test, the ability of a compound to donate a hydrogen atom or electron to the DPPH radical is measured spectrophotometrically, resulting in a color change that is proportional to the compound's antioxidant activity. For instance, a study on ester derivatives of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl butanoic acid demonstrated that many of the synthesized compounds exhibited significant free radical scavenging potential, in some cases higher than the parent drug. mdpi.com This suggests that specific structural modifications can enhance antioxidant properties.

The antioxidant potential is not limited to a single chemical class. For example, a pyrogallol (B1678534) derivative, synthesized to improve solubility in biodiesel, also showed potential as an antioxidant additive. mdpi.com Similarly, certain chalcone (B49325) derivatives incorporating a piperidine moiety have demonstrated radical scavenging activities in vitro. mdpi.com These findings underscore the principle that the presence and modification of specific functional groups contribute significantly to the antioxidant capacity of a molecule. The results for several related butanoic acid derivatives in a DPPH assay are summarized below.

Table 1: Radical Scavenging Activity of Selected Butanoic Acid Derivatives This table is interactive and can be sorted by clicking on the headers.

Compound ID	Structure Description	Radical Scavenging Activity (% Inhibition)	Standard (Ascorbic Acid)
AV0	Parent Drug	70.4 ± 0.11	91.2 ± 0.23
AV2	Derivative with 2-nitrophenol	88.7 ± 0.21	91.2 ± 0.23
AV3	Derivative with 4-chlorophenol	81.2 ± 0.17	91.2 ± 0.23
AV7	Derivative with 2,4-dinitrophenol	68.4 ± 0.13	91.2 ± 0.23
AV8	Derivative with 2,4,6-trinitrophenol	85.1 ± 0.19	91.2 ± 0.23
AV11	Derivative with 2-hydroxybenzoic acid	87.2 ± 0.25	91.2 ± 0.23

Data sourced from a study on butanoic acid-based ester derivatives. mdpi.com

Proposed Molecular Mechanisms of Action (In Vitro)

The biological effects of derivatives related to 2-Methyl-2-(piperidin-4-yl)propanoic acid are diverse, stemming from their interaction with various molecular targets and pathways. In vitro studies have been instrumental in elucidating these mechanisms, which range from enzyme inhibition to receptor modulation.

Enzyme Inhibition: A prominent mechanism of action for many bioactive compounds is the inhibition of specific enzymes.

Mycobacterial Membrane Protein Large 3 (MmpL3) Inhibition: Certain pyrrole-2-carboxamide derivatives have been identified as potent inhibitors of MmpL3, a crucial transporter protein in Mycobacterium tuberculosis responsible for mycolic acid biosynthesis. nih.gov Structure-activity relationship (SAR) studies revealed that the attachment of phenyl and pyridyl groups with electron-withdrawing substituents to the pyrrole (B145914) ring, along with bulky substituents on the carboxamide, enhanced anti-tuberculosis activity. nih.gov The most potent compounds exhibited Minimum Inhibitory Concentration (MIC) values below 0.016 μg/mL. nih.gov

Urease Inhibition: Some propanoic acid derivatives and related compounds have shown potential as urease inhibitors. mdpi.comresearchgate.net This activity is significant as urease is a key enzyme in the pathogenesis of infections caused by Helicobacter pylori. SAR studies on certain derivatives indicated that the type and position of substituent groups on the aryl portion of the molecules were key determinants of their urease inhibitory activity. mdpi.com

Tyrosine Kinase Inhibition: The 2-phenylaminopyrimidine (PAP) scaffold is a known pharmacophore for tyrosine kinase inhibitors. Derivatives structurally related to Imatinib (STI-571), a Bcr-Abl tyrosine kinase inhibitor, have been synthesized and tested. For example, (E)-3-(2-bromophenyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)phenyl]acrylamide was found to be a more potent inhibitor of K562 cell growth than STI-571, indicating its potential as a Bcr-Abl inhibitor. mdpi.com

Receptor Modulation: Another key mechanism involves the binding and modulation of cellular receptors.

Peroxisome Proliferator-Activated Receptor (PPAR) Agonism: Compounds with a fibric acid pharmacophore, such as 2-methyl-2-phenoxypropanoic acid derivatives, are known to act as ligands for PPARs. nih.govresearchgate.net These nuclear receptors (PPARα, PPARγ, PPARδ) are transcriptional factors that regulate genes involved in lipid metabolism and energy homeostasis. researchgate.net Certain synthesized propionic acid derivatives have demonstrated potent dual agonist activity for PPARα and PPARγ, making them of interest for their potential effects on lipid and glucose levels. researchgate.net The design of these molecules often involves combining pharmacophores known to interact with each receptor subtype. researchgate.net

Angiotensin II Receptor Antagonism: Ester derivatives of valsartan, which is a butanoic acid derivative, have been evaluated as Angiotensin II receptor antagonists. mdpi.com The Angiotensin II receptor is a key component of the renin-angiotensin system, which regulates blood pressure. The study showed that the synthesized compounds retained antihypertensive potential, indicating their interaction with this receptor pathway. mdpi.com

The table below summarizes the in vitro activity of selected derivatives against specific molecular targets.

Table 2: In Vitro Activity of Selected Derivatives on Molecular Targets This table is interactive and can be sorted by clicking on the headers.

Compound Class	Specific Derivative Example	Molecular Target	In Vitro Effect	Reference
Pyrrole-2-carboxamides	Compound with fluorophenyl moiety	MmpL3 (M. tuberculosis)	Potent Inhibition (MIC < 0.016 μg/mL)	nih.gov
2-Phenylaminopyrimidines	(E)-3-(2-bromophenyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)phenyl]acrylamide	Bcr-Abl Tyrosine Kinase	Potent antiproliferative activity in K562 cells	mdpi.com
Phenoxy Propionic Acids	2-Methyl-2-{4-[2-(5-methyl-2-aryloxazol-4-yl)ethoxy]phenoxy}propionic acid	PPARα/γ	Dual Agonist Activity	researchgate.net
Butanoic Acid Esters	Valsartan derivative with 2-nitrophenol	Angiotensin II Receptor	Antihypertensive Potential	mdpi.com

| Oxadiazole Derivatives | 5-{1-[(4-chlorophenyl)sulfonyl]piperidin-4-yl}-2-mercapto-1,3,4-oxadiazole | Bacterial Targets | Antibacterial Activity | scielo.br |

Structure Activity Relationship Sar Studies of 2 Methyl 2 Piperidin 4 Yl Propanoic Acid Derivatives

Influence of Substitutions on the Piperidine (B6355638) Ring

The piperidine ring serves as a core scaffold in many neurologically active agents, and its substitution pattern is a critical determinant of pharmacological activity. Modifications to both the nitrogen atom and the carbon framework of the ring can profoundly affect receptor affinity, selectivity, and efficacy.

The nitrogen atom of the piperidine ring is a common site for chemical modification, allowing for the introduction of a wide array of substituents that can modulate the molecule's physicochemical properties and receptor interactions. Studies on related piperidine-containing scaffolds have shown that the nature of the N-substituent is crucial for affinity. For example, in a series of σ1 receptor ligands, replacing the proton on the piperidine nitrogen with a small methyl group was found to increase lipophilic interactions within the receptor's binding pocket, enhancing affinity. nih.gov Conversely, introducing larger or more polar groups, such as tosyl or ethyl moieties, led to a considerable decrease in σ1 affinity. nih.gov

The basicity of the piperidine nitrogen allows it to be protonated at physiological pH, forming a positive ionizable group that is often a key pharmacophoric element for interacting with receptor sites. nih.gov Altering the substituent on this nitrogen can influence its pKa and steric profile, thereby affecting these crucial interactions. N-alkylation is a common strategy to fine-tune a compound's properties; however, the optimal alkyl group is highly dependent on the specific receptor target. mdpi.com

N-Substituent	Observed Impact on Affinity (Example: σ1 Receptor Ligands)	Reference
-H (proton)	Baseline affinity (Ki = 165 nM)	nih.gov
-CH3 (methyl)	Significantly increased affinity	nih.gov
-CH2CH3 (ethyl)	Considerably lower affinity	nih.gov
-Tosyl	Considerably lower affinity	nih.gov

In other molecular contexts, the introduction of specific groups at the C-4 position has been shown to be essential for activity. For instance, the inactivity of 9-deoxymuzigadial (B140271) in one study underscored the importance of two geminal methyl groups at the C-4 position, which were thought to affect its metabolization and pharmacokinetics. researchgate.net These findings suggest that both the steric bulk and electronic properties of C-4 substituents can dramatically alter the biological response.

The piperidine ring is not a flat structure; it typically adopts a low-energy "chair" conformation. The substituents on the ring can exist in either an axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) position. The energetic preference for an equatorial orientation is a key factor in determining the molecule's bioactive conformation. mdpi.com

The conformational flexibility allows the molecule to adopt a specific three-dimensional shape required for optimal binding to a receptor. NMR analysis of some piperidine nucleosides demonstrated that they adopt a conformation with equatorially oriented nucleobases to relieve 1,3-diaxial strain, which was a requirement to mimic the bioactive conformation of target compounds. mdpi.com The ability to control the stereochemistry of substituents on the piperidine ring is a significant area of interest in drug design, as it allows for the development of structurally diverse molecules with controlled 3D shapes. acs.org The introduction of substituents can also restrict the ring's flexibility, locking it into a more favorable conformation for binding, which can entropically improve affinity. nih.gov

Contribution of the Propanoic Acid Moiety to Biological Activity

The propanoic acid portion of the molecule is equally critical, containing two key features: the terminal carboxylic acid and the gem-dimethyl group at the alpha-carbon. Each contributes uniquely to the compound's pharmacological profile.

The carboxylic acid group is a cornerstone of the molecule's activity, particularly in analogues designed to mimic neurotransmitters like γ-aminobutyric acid (GABA). cambridgemedchemconsulting.com At physiological pH, this group is deprotonated to a carboxylate anion, which can form critical ionic bonds or hydrogen bonds with amino acid residues in a receptor's binding site. cambridgemedchemconsulting.com This interaction is often essential for anchoring the ligand in the correct orientation for agonism or antagonism.

Given its importance, but also its potential drawbacks (e.g., poor membrane permeability, metabolic liabilities), the carboxylic acid group has been the subject of extensive bioisosteric replacement studies. nih.govmdpi.com A bioisostere is a different functional group with similar physicochemical properties that can elicit a similar biological response. nih.gov The goal is often to improve pharmacokinetic properties while maintaining or enhancing pharmacodynamic activity. drughunter.com

Several heterocyclic structures are known to be effective bioisosteres for the carboxylic acid group in the context of GABA receptor agonists. cambridgemedchemconsulting.comnih.gov These replacements mimic the acidic proton and the spatial arrangement of the carboxylate's oxygen atoms.

Functional Group	Approximate pKa	Key Characteristics as a Bioisostere	Reference
Carboxylic Acid	~4.2–4.5	Forms carboxylate anion; strong hydrogen bond acceptor.	drughunter.com
1H-Tetrazole	~4.5–4.9	Maintains acidity, more lipophilic but can have high desolvation energy. Used to reduce metabolism-related liabilities.	cambridgemedchemconsulting.comdrughunter.com
3-Hydroxyisoxazole	~4–5	A planar isostere found in several potent GABA and glutamate (B1630785) derivatives.	nih.gov
Phosphonic Acid	-	More polar than carboxylic acid; has been used to create highly potent and selective GABAB agonists.	nih.gov

The pair of methyl groups on the carbon atom alpha to the carboxylic acid—the gem-dimethyl group—is a crucial structural motif in medicinal chemistry. nih.govscienceopen.com Its inclusion is not arbitrary and serves several strategic purposes in drug design.

One of the primary roles of the gem-dimethyl group is to exert a conformational constraint on the molecule, often referred to as the Thorpe-Ingold effect. This steric bulk can reduce the conformational flexibility of the adjacent side chain, pre-organizing the molecule into a bioactive conformation that is more favorable for receptor binding. nih.govmdpi.com This can lead to an increase in potency and selectivity. acs.org

Furthermore, the gem-dimethyl group can act as a metabolic shield. By creating steric hindrance, it can block access of metabolic enzymes to nearby functional groups, such as the carboxylic acid. This can prevent metabolic pathways like acyl glucuronide formation, which has been linked to toxicity issues. mdpi.com The incorporation of a gem-dimethyl group can also improve pharmacokinetic properties by enhancing stability and modulating lipophilicity, which can lead to better solubility and oral bioavailability. researchgate.netscienceopen.com This motif can also enhance target engagement through favorable van der Waals interactions with hydrophobic pockets within the binding site. researchgate.netacs.org

Exploration of Linker and Side Chain Variations

The linker and side chains of 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives play a crucial role in orienting the key pharmacophoric elements for optimal interaction with their biological targets. Variations in these components can significantly modulate the activity profile of the compounds.

The length and chemical nature of the linker that connects the core piperidine scaffold to other pharmacophoric groups are critical determinants of biological activity. While direct SAR studies on linker variations of 2-Methyl-2-(piperidin-4-yl)propanoic acid are not extensively documented in publicly available literature, general principles from related compound series can provide valuable insights. For instance, in a series of N-{4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl}arylcarboxamides, modifying a flexible butyl linker to a more rigid trans-butenyl linker led to an optimization of dopamine (B1211576) D3 receptor affinity and selectivity. This suggests that linker rigidity can be a key factor in enhancing biological activity by reducing the conformational flexibility of the molecule and locking it into a more favorable binding conformation. researchgate.net

The chemical nature of the linker, including the presence of heteroatoms and functional groups, can also influence properties such as solubility, metabolic stability, and the potential for hydrogen bonding interactions with the target. For example, the introduction of an ether or amide functionality within a linker can alter its polarity and pharmacokinetic profile.

Compound	Linker Modification	Key Finding	Reference
N-{4-[4-(2,3-dichlorophenyl)-piperazin-1-yl]-trans-but-2-enyl}-4-pyridine-2-yl-benzamide	Introduction of a rigid trans-butenyl linker	Optimized D3 receptor affinity and D2/D3 selectivity.	researchgate.net

The substitution of various aromatic and heterocyclic scaffolds onto the core structure of 2-Methyl-2-(piperidin-4-yl)propanoic acid derivatives has a profound impact on their activity profile. These scaffolds can engage in a variety of interactions with the biological target, including hydrophobic, pi-stacking, and hydrogen bonding interactions.

In a study of N-phenyl-N-(piperidin-2-yl)propionamide derivatives, the introduction of a hydroxyl group at the 5th position of a (tetrahydronaphthalen-2-yl)methyl group resulted in excellent binding affinities and high selectivity for the μ opioid receptor over the δ opioid receptors. nih.gov This highlights the importance of specific substitutions on the aromatic scaffold in dictating both potency and selectivity. Furthermore, the replacement of a phenolic hydroxyl group with carbamate (B1207046) and carboxamide groups in trans-3,4-dimethyl-4-arylpiperidine derivatives led to new analogs with high affinity for opioid receptors, comparable to the parent phenol. nih.gov

The nature of the heterocyclic ring can also significantly influence activity. For instance, in a series of retinoids, the positioning of a carboxylic acid moiety on an aromatic ring relative to an amide linkage was found to be critical for activity. researchgate.net

Compound Series	Scaffold Modification	Impact on Activity	Reference
N-phenyl-N-(piperidin-2-yl)propionamide derivatives	Hydroxyl substitution on a (tetrahydronaphthalen-2-yl)methyl group	Excellent binding affinities and high selectivity for the μ opioid receptor.	nih.gov
trans-3,4-dimethyl-4-arylpiperidine derivatives	Replacement of a phenolic hydroxyl with carbamate and carboxamide groups	Maintained high affinity for opioid receptors.	nih.gov
2-pyrazinylcarboxamidobenzoates	Position of carboxylic acid on the aromatic ring	Absolute requirement for the para position relative to the amide linkage for activity.	researchgate.net

Stereochemical Considerations in Structure-Activity Relationships

The three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is a critical factor in determining its biological activity. Chiral centers within the 2-Methyl-2-(piperidin-4-yl)propanoic acid scaffold and its derivatives can lead to stereoisomers with markedly different potencies and selectivities.

The separation and pharmacological evaluation of individual stereoisomers are essential for a comprehensive understanding of the SAR. In a study of 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridine-dicarboxylic acid methyl 1-(phenylmethyl)-3-piperidinyl ester, a potent calcium antagonist, the separation of diastereomers revealed significant differences in their hypotensive effects. The α-isomer, benidipine (B10687) hydrochloride, exhibited a very strong hypotensive effect, while the β-isomer showed little activity. researchgate.net Further resolution of the α-isomer into its enantiomers demonstrated that the (+)-α, specifically the (S)-(S)-1 isomer, was 30 to 100 times more potent than the (-)-α isomer. researchgate.net

Similarly, in a series of mefloquine (B1676156) analogs containing a piperidine methanol (B129727) group, all four stereoisomers retained potent antifungal activity, although with some differences in their minimum inhibitory concentrations (MICs). The erythro enantiomers showed slightly better activity against C. neoformans and C. albicans compared to the threo enantiomers. nih.gov These findings underscore the importance of stereochemistry in the design of potent and selective therapeutic agents based on the piperidine scaffold.

Compound	Stereoisomers	Key Finding on Potency/Selectivity	Reference
1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridine-dicarboxylic acid methyl 1-(phenylmethyl)-3-piperidinyl ester	α- and β-diastereomers	The α-isomer showed a very strong hypotensive effect, while the β-isomer was largely inactive.	researchgate.net
α-isomer of the above compound	(+)-α and (-)-α enantiomers	The (+)-α enantiomer was 30 to 100 times more potent than the (-)-α enantiomer.	researchgate.net
(8-chloro-2-(4-chlorophenyl)quinolin-4-yl)(piperidin-2-yl)methanol	erythro and threo enantiomers	All stereoisomers retained potent antifungal activity, with erythro enantiomers being slightly more active.	nih.gov

Conclusion and Prospective Research Directions

Recapitulation of Key Academic Insights and Discoveries

The primary academic significance of 2-Methyl-2-(piperidin-4-yl)propanoic acid lies in its utility as a crucial building block for the synthesis of second-generation antihistamines. Notably, it is a key intermediate in the production of bilastine, a non-sedating H1 receptor antagonist. Research has highlighted the importance of the piperidine (B6355638) ring and the propanoic acid moiety in the interaction with the histamine (B1213489) H1 receptor.

Derivatives of this compound have been shown to act as inverse agonists at the H1 receptor. This mechanism contributes to their therapeutic efficacy by stabilizing the inactive conformation of the receptor, thereby reducing the basal level of receptor activity. Docking studies of related compounds have revealed that the carboxyl group of the propanoic acid moiety can interact with key amino acid residues, such as Lys179 and Lys191, at the entrance of the H1 receptor's ligand-binding pocket, while the piperidine nitrogen can interact with Asp107.

Identification of Remaining Research Gaps and Future Avenues

Despite its importance as a synthetic intermediate, dedicated research focusing solely on the properties and potential applications of 2-Methyl-2-(piperidin-4-yl)propanoic acid is limited. The majority of studies focus on its more complex derivatives. This presents several opportunities for future investigation.

Development of Novel and Efficient Synthetic Methodologies

While patents outline synthetic routes for derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid, there is a continuous need for more efficient, cost-effective, and environmentally friendly synthetic methods. Current methods often involve multi-step processes that may have limitations in terms of yield and scalability. Future research could focus on the development of catalytic and asymmetric syntheses to produce enantiomerically pure forms of the compound and its derivatives, which could lead to improved pharmacological profiles.

A potential synthetic approach could involve the reaction of 4-cyanopiperidine (B19701) with a methylmalonic ester derivative, followed by hydrolysis and decarboxylation. Another route could be the alkylation of a protected piperidin-4-ylacetic acid ester.

Table 1: Potential Synthetic Strategies for 2-Methyl-2-(piperidin-4-yl)propanoic acid

Starting Materials	Key Reactions	Potential Advantages
4-Cyanopiperidine, Dimethyl malonate	Michael addition, Hydrolysis, Decarboxylation	Readily available starting materials
Protected piperidin-4-ylacetic acid ester, Methyl iodide	Alkylation, Deprotection, Hydrolysis	Good control over stereochemistry

Deeper Elucidation of Mechanistic Pathways for Biological Actions

The mechanistic understanding of how derivatives of 2-Methyl-2-(piperidin-4-yl)propanoic acid interact with their biological targets is still evolving. While inverse agonism at the H1 receptor is a known mechanism for its antihistamine derivatives, a more detailed understanding of the structure-kinetics-activity relationship is needed. Investigating the residence time of these compounds at the receptor and how structural modifications to the 2-Methyl-2-(piperidin-4-yl)propanoic acid scaffold affect these kinetic parameters could provide valuable insights for designing drugs with prolonged duration of action.

Application of Advanced Computational Techniques for Rational Design

Computational chemistry offers powerful tools for the rational design of novel analogs of 2-Methyl-2-(piperidin-4-yl)propanoic acid. Techniques such as Quantitative Structure-Activity Relationship (QSAR) modeling and molecular docking have been applied to piperidine derivatives with some success. Future studies could employ more advanced computational methods, such as molecular dynamics simulations and free energy perturbation calculations, to more accurately predict the binding affinities and modes of new derivatives. These approaches can guide the synthesis of compounds with improved potency, selectivity, and pharmacokinetic properties.

Table 2: Computational Approaches for the Rational Design of Derivatives

Computational Technique	Application	Potential Outcome
Molecular Docking	Predicting binding poses and interactions with target receptors.	Identification of key structural features for optimal binding.
QSAR	Correlating chemical structure with biological activity.	Predictive models for screening virtual libraries of new compounds.
Molecular Dynamics	Simulating the dynamic behavior of the ligand-receptor complex.	Understanding the stability of binding and the role of conformational changes.
Free Energy Perturbation	Calculating the relative binding affinities of different ligands.	Prioritization of synthetic targets with the highest predicted potency.

Expansion of SAR Studies to New Chemical Entities and Targets

The structure-activity relationship (SAR) studies of compounds derived from 2-Methyl-2-(piperidin-4-yl)propanoic acid have predominantly focused on H1 receptor antagonists. However, the versatile piperidine scaffold is present in a wide range of bioactive molecules targeting different receptors and enzymes. Future research should explore the potential of this scaffold in developing new chemical entities for other therapeutic targets. By systematically modifying the substituents on the piperidine ring and the propanoic acid chain, it may be possible to discover novel compounds with activities against G-protein coupled receptors (GPCRs), ion channels, or enzymes.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-methyl-2-(piperidin-4-yl)propanoic acid, and how can reaction yields be improved?

• Methodology :

• Step 1 : Start with piperidin-4-yl precursors (e.g., piperidine-4-carboxylic acid derivatives) and employ alkylation or condensation reactions with methylpropanoic acid analogs.
• Step 2 : Optimize reaction conditions (temperature, solvent polarity, catalyst) based on related piperidine-propanoic acid syntheses. For example, tert-butyl ester intermediates (as in ) can stabilize reactive groups during synthesis .
• Step 3 : Monitor reaction progress via TLC or HPLC. Use column chromatography (C18 reverse-phase) for purification, referencing protocols for structurally similar compounds like 2-(4-ethylphenyl)propanoic acid .
  • Key Data :

Parameter	Optimal Range	Reference
Solvent	DMF/THF mix
Catalyst	Pd/C or K2CO3

Q. How can researchers resolve discrepancies in NMR data for this compound’s stereoisomers?

• Methodology :

• Use chiral derivatizing agents (e.g., Mosher’s acid) to distinguish enantiomers.
• Compare experimental $^1H$-NMR shifts with density functional theory (DFT)-calculated spectra, as demonstrated for bioactive propanoic acid derivatives in .
• Validate purity via HPLC with chiral columns (e.g., Chiralpak IA), referencing impurity profiling methods in .

Q. What purification strategies are effective for isolating 2-methyl-2-(piperidin-4-yl)propanoic acid from byproducts?

• Methodology :

• Liquid-Liquid Extraction : Adjust pH to 3–4 (acidic) to protonate the piperidine nitrogen, enhancing solubility in organic solvents.
• Recrystallization : Use ethanol/water mixtures, leveraging solubility data from NIST’s Standard Reference Database for analogous compounds .
• Advanced Chromatography : Employ preparative HPLC with gradient elution (0.1% TFA in acetonitrile/water), as outlined in for related carboxylic acids .

Advanced Research Questions

Q. How can computational modeling predict the metabolic stability of this compound in biological systems?

• Methodology :

• Step 1 : Use molecular docking (AutoDock Vina) to simulate interactions with cytochrome P450 enzymes, referencing DFT-based studies in .
• Step 2 : Apply quantitative structure-activity relationship (QSAR) models to predict metabolic pathways, using PubChem’s bioactivity data for piperidine derivatives .
• Step 3 : Validate predictions with in vitro microsomal assays (e.g., human liver microsomes) and LC-MS/MS quantification .

Q. What strategies mitigate instability of 2-methyl-2-(piperidin-4-yl)propanoic acid under oxidative conditions?

• Methodology :

• Accelerated Stability Testing : Expose the compound to H2O2 or UV light, monitoring degradation via UPLC-MS (method adapted from ) .
• Protective Formulations : Co-crystallize with antioxidants (e.g., ascorbic acid) or encapsulate in cyclodextrins, referencing stabilization techniques for phenolic analogs in .
• Key Finding : Piperidine nitrogen oxidation is a primary degradation pathway; adding chelating agents (EDTA) reduces metal-catalyzed breakdown .

Q. How can researchers profile and quantify process-related impurities in scaled-up syntheses?

• Methodology :

• Impurity Synthesis : Synthesize potential byproducts (e.g., tert-butyl esters or methylated analogs) using protocols from .
• Analytical Workflow :
• HPLC-DAD : Use a C18 column (250 mm × 4.6 mm, 5 µm) with 0.1% phosphoric acid/acetonitrile gradient (flow rate: 1.0 mL/min).
• LC-HRMS : Confirm impurity structures via exact mass (Q-TOF), referencing FDA GSRS guidelines in .
• Regulatory Alignment : Cross-validate methods against ICH Q3A/B guidelines, as applied to propanoic acid impurities in .

Data Contradiction Analysis

Q. How to address conflicting bioactivity results across cell-based assays?

• Methodology :

• Step 1 : Standardize assay conditions (cell line passage number, serum-free media) to minimize variability.
• Step 2 : Use orthogonal assays (e.g., SPR for binding affinity vs. ELISA for functional activity), referencing ’s multi-method approach for fluoropyridinyl propanoic acids .
• Step 3 : Apply statistical tools (e.g., Grubbs’ test) to identify outliers, ensuring data aligns with pharmacokinetic models from .